Cas no 1874-41-5 (2-(3-Methoxyphenyl)-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-(3-Methoxyphenyl)-5-phenyl-1,3,4-oxadiazole
• CAS No: 1874-41-5
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 230716
• PubChem ID: 74642
• Update Time: 2025-04-19

2-(3-Methoxyphenyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-5-phenyl-1,3,4-oxadiazole
• 2-(3-methoxy-phenyl)-5-phenyl-[1,3,4]oxadiazole
• 2-Phenyl-5-(3-methoxy-phenyl)-1,3,4-oxadiazol
• AC1L2MCI
• AC1Q4XE9
• CTK0I3192
• NSC90370
• ST007921
• SureCN3250240
• TimTec1_000600
• NS00026129
• Cambridge id 5718595
• 2-phenyl-5-(3-methoxyphenyl)-1,3,4-oxadiazole (2g)
• 1,3,4-OXADIAZOLE, 2-(3-METHOXYPHENYL)-5-PHENYL-
• 2-(M-METHOXYPHENYL)-5-PHENYL-1,3,4-OXADIAZOLE
• 1874-41-5
• NSC 90372
• NSC-90372
• TG95CQ2TWG
• 2-PHENYL-5-(M-METHOXYPHENYL)-1,3,4-OXADIAZOLE
• NSC-90370
• AKOS000678099
• UNII-TG95CQ2TWG
• BDBM192665
• DTXSID60172050
• SR-01000517990-1
• EINECS 217-500-1
• NSC90372
• NSC 90370
• SR-01000517990
• SCHEMBL3250240
• BRD-K53506674-001-01-0
• HMS1535L06
• AB00094554-01

• Inchi： 1S/C15H12N2O2/c1-18-13-9-5-8-12(10-13)15-17-16-14(19-15)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： OJJKBDBWNZRBFI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.2
• XLogP3: 3

Experimental Properties

• Density: 1.182
• Boiling Point: 422°C at 760 mmHg
• Flash Point: 209°C
• Refractive Index: 1.576
• PSA: 48.15